N-benzyl-N-[2-(4-benzyl-1-piperazinyl)-2-oxoethyl]-4-fluorobenzenesulfonamide

• IUPAC Name: N-benzyl-N-[2-(4-benzylpiperazin-1-yl)-2-oxoethyl]-4-fluorobenzenesulfonamide
• InChI: InChI=1S/C26H28FN3O3S/c27-24-11-13-25(14-12-24)34(32,33)30(20-23-9-5-2-6-10-23)21-26(31)29-17-15-28(16-18-29)19-22-7-3-1-4-8-22/h1-14H,15-21H2
• InChI Key: LDUXAMSSROWZSV-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1CC2=CC=CC=C2)C(=O)CN(CC3=CC=CC=C3)S(=O)(=O)C4=CC=C(C=C4)F
• Molecular Formula: C26H28FN3O3S
• Molecular Weight: 481.6 g/mol

Description

N-benzyl-N-[2-(4-benzyl-1-piperazinyl)-2-oxoethyl]-4-fluorobenzenesulfonamide, also known as F-18 labeled PET tracer [18F]FBPP, is a radiopharmaceutical used for positron emission tomography (PET) imaging. It is a promising tool for the early detection and monitoring of various diseases, including cancer, Alzheimer's disease, and Parkinson's disease.

Mechanism of Action

[18F]FBPP binds to sigma-1 receptors, which are expressed in various tissues and play a role in cellular signaling and stress response. The binding of [18F]FBPP to sigma-1 receptors can be visualized using PET imaging, providing information on the distribution and density of these receptors in the body.
Biochemical and Physiological Effects:
[18F]FBPP has been shown to have good pharmacokinetic properties, with rapid uptake and clearance from non-target tissues. It has also been shown to have high binding affinity and selectivity for sigma-1 receptors, making it a specific and reliable imaging agent.

Advantages and Limitations for Lab Experiments

The advantages of using [18F]FBPP in lab experiments include its high specificity and sensitivity for sigma-1 receptors, its non-invasive nature, and its ability to provide real-time information on receptor distribution and density. However, its limitations include the need for specialized equipment and expertise, as well as the potential for radiation exposure.

Future Directions

There are several future directions for the use of [18F]FBPP in research. One potential application is in the development of new drugs that target sigma-1 receptors, which could be used for the treatment of various diseases. Another potential application is in the study of the role of sigma-1 receptors in neurological and psychiatric disorders, such as depression and schizophrenia. Additionally, [18F]FBPP could be used in combination with other imaging agents to provide a more comprehensive understanding of disease processes.

Scientific Research Applications

[18F]FBPP has been extensively studied in preclinical and clinical settings for its potential use in the diagnosis and monitoring of various diseases. In cancer research, it has been shown to be a useful tool for the detection of breast cancer, lung cancer, and prostate cancer. In Alzheimer's disease research, it has been used to visualize the accumulation of beta-amyloid plaques in the brain. In Parkinson's disease research, it has been used to study the role of dopamine receptors in the brain.